Cas no 2228585-97-3 (3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2228585-97-3
• MF: C₇H₅F₃O₃S
• MW: 226.173011541367
• CID: 5854274
• PubChem ID: 165653093
• Update Time: 2025-11-01

3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride
• EN300-1990705
• 2228585-97-3

• Inchi： 1S/C7H5F3O3S/c1-13-7-5(9)2-4(8)3-6(7)14(10,11)12/h2-3H,1H3
• InChI Key： IDEPBBWTOMYKRB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1OC)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 225.99114968g/mol
• Monoisotopic Mass: 225.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride

Professional Introduction to 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride (CAS No: 2228585-97-3)

3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No: 2228585-97-3, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both fluoro and methoxy substituents, contributes to its distinct reactivity and makes it a valuable building block for the development of novel therapeutic agents.

The significance of 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride lies in its versatility as a precursor in synthetic organic chemistry. The presence of a sulfonyl fluoride group (−SO₂F) at the para position relative to the methoxy group enhances its utility in constructing complex scaffolds. This feature is particularly advantageous in medicinal chemistry, where sulfonyl fluorides are known for their ability to improve metabolic stability and binding affinity in drug candidates. The fluoro substituents at the 3rd and 5th positions further modulate the electronic properties of the aromatic ring, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on the applications of fluorinated aromatic compounds in drug discovery. The incorporation of fluorine atoms into pharmaceutical molecules has been widely recognized for its ability to enhance pharmacokinetic profiles, including bioavailability, lipophilicity, and resistance to enzymatic degradation. 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride exemplifies this trend, as it serves as a key intermediate in synthesizing fluorinated sulfonamides and other heterocyclic derivatives that exhibit promising biological activities.

One of the most compelling aspects of 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride is its role in developing novel sulfonamide-based drugs. Sulfonamides are a class of compounds with a long history of therapeutic use, spanning from antibacterial agents to anti-inflammatory and antiviral medications. The introduction of fluorine into the sulfonamide core can lead to enhanced binding interactions with biological targets, such as enzymes and receptors. For instance, recent studies have demonstrated that fluorinated sulfonamides exhibit improved potency and selectivity when compared to their non-fluorinated counterparts.

The structural motif of 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride also makes it a valuable candidate for exploring new chemical space in drug design. By serving as a scaffold or intermediate, this compound enables chemists to generate libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development. The combination of computational modeling and experimental validation has been particularly effective in optimizing the pharmacological profiles of these derivatives.

Moreover, the synthetic pathways involving 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride highlight advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The use of this compound as an intermediate allows for multi-step syntheses that can be streamlined to reduce environmental impact while maintaining high yields and purity standards. Such innovations are crucial for meeting the growing demand for sustainable pharmaceutical production processes.

The application of 3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride extends beyond traditional small-molecule drug development. It has also shown promise in materials science and agrochemical research. For example, fluorinated aromatic compounds are being explored as components in advanced materials due to their unique electronic properties and stability under various conditions. In agrochemistry, these compounds contribute to the formulation of more effective pesticides and herbicides by enhancing their bioactivity and environmental persistence.

In conclusion,3,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride (CAS No: 2228585-97-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated aromatic compounds, this compound will likely remain at the forefront of innovation in both academic and industrial settings.